N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[(1-cyclohexyltetrazol-5-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H19N5O2/c23-17(15-10-12-6-4-5-9-14(12)24-15)18-11-16-19-20-21-22(16)13-7-2-1-3-8-13/h4-6,9-10,13H,1-3,7-8,11H2,(H,18,23)
• InChI Key: JFTNFVVCJQWFLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)CNC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)benzofuran-2-carboxamide, also known as CTB, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTB is a member of the tetrazole family of compounds and is synthesized using a specific method.

Scientific Research Applications

Synthesis and Characterization

• A study by Idrees et al. (2020) demonstrated the synthesis and characterization of novel derivatives integrated with quinoline, pyrazole, and benzofuran moieties. The derivatives included 5-(benzofuran-2-yl)-N-(3-chloro-4-(2-(p-tolyloxy) substituted quinolin-3-yl)-2-oxoazetidin-1-yl)-1-phenyl-1H-pyrazole-3-carboxamide, showcasing the complex chemical interactions and potential applications in chemical synthesis (Idrees, Bodkhe, Siddiqui, & Kola, 2020).

Antimicrobial Screening

• The same study by Idrees et al. (2020) also involved in vitro antimicrobial screening of the synthesized compounds. The compounds displayed antibacterial activity against pathogenic bacteria like S. aureus and E. coli, highlighting their potential use in developing new antimicrobial agents (Idrees, Bodkhe, Siddiqui, & Kola, 2020).

Metabolic Studies

• Renzulli et al. (2011) conducted a study on the metabolism of a compound similar in structure, involving a benzofuran moiety. This research provides insights into the metabolic pathways and disposition of such compounds in biological systems, which is crucial for understanding their pharmacokinetics and potential therapeutic applications (Renzulli, Nash, Wright, Thomas, Zamuner, Pellegatti, Bettica, & Boyle, 2011).

Novel Synthesis Methods

• Levai et al. (2002) described the synthesis and oxidation of tetrahydrobenzofurans, showcasing innovative methods in synthesizing and modifying compounds with benzofuran structures. This research contributes to the broader understanding of the chemical synthesis and transformation of benzofuran-containing compounds (Levai, Kočevar, Tóth, Simon, Vranicar, & Adam, 2002).

Biological Evaluation

• Studies by Allan et al. (2009) and Yoshida et al. (2005) investigated compounds with benzofuran components, evaluating their biological activities, including antitumor and antihypertensive properties. These studies underscore the potential of benzofuran derivatives in therapeutic applications, particularly in oncology and cardiovascular health (Allan, Manku, Therrien, Nguyen, Styhler, Robert, Goulet, Petschner, Rahil, Macleod, Déziel, Besterman, Nguyen, Wahhab, 2009), (Yoshida, Hayakawa, Hayashi, Agatsuma, Oda, Tanzawa, Iwasaki, Koyama, Furukawa, Kurakata, Sugano, 2005).